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An In-depth Technical Guide to the Physical and Chemical Properties of 4-tert-Butoxybenzoic
Acid and the related 4-tert-Butylbenzoic Acid

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-tert-butoxybenzoic acid and the closely related, more commonly referenced

compound, 4-tert-butylbenzoic acid. This document is structured to provide readily accessible

quantitative data, detailed experimental protocols, and visual representations of synthetic

pathways to support advanced research and development activities.

Compound Identification and Physicochemical
Properties
It is crucial to distinguish between two similarly named compounds: 4-tert-butylbenzoic acid

and 4-tert-butoxybenzoic acid. The former has a tert-butyl group directly attached to the

benzene ring, while the latter has a tert-butoxy group.

4-tert-Butylbenzoic Acid (PTBBA) is a substituted benzoic acid primarily used as a modifier for

alkyd resins and a polymerization regulator for polyesters.[1][2] It is produced by the oxidation

of para-tert-butyltoluene with air.[2]

4-tert-Butoxybenzoic Acid is a benzoic acid derivative where the aromatic ring is substituted

with a tert-butoxy group.
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The physical and chemical properties of both compounds are summarized in the tables below

for clear comparison.

Table 1: Physical and Chemical Properties

Property 4-tert-Butylbenzoic Acid 4-tert-Butoxybenzoic Acid

CAS Number 98-73-7[2][3][4][5] 13205-47-5[6][7]

Molecular Formula C₁₁H₁₄O₂[3][4][5][8][9] C₁₁H₁₄O₃[6][10]

Molecular Weight 178.23 g/mol [3][5][11] 194.22 g/mol [6]

Appearance
Colorless needle-like crystals

or crystalline powder[8]
White solid

Melting Point
162-169 °C[1][2][3][4][5][8][11]

[12]
100-102 °C[13]

Boiling Point 280-283.3 °C[4][8][14] -

Density 0.6 - 1.045 g/cm³[8][11][12][14] -

Solubility
Insoluble in water; very soluble

in alcohol and benzene[3][5][8]
Slightly soluble in Chloroform

pKa 3.54 - 3.9[5][11][12][15] -

Vapor Pressure
<0.01 hPa (at 20 °C)[8][11][12]

[14]
-

Flash Point 158-180 °C[3][5][8][14] -

Refractive Index ~1.5201 (estimate)[8][14][15] -

Spectral Data
Spectroscopic data is essential for the identification and characterization of these compounds.

Table 2: Spectral Properties of 4-tert-Butylbenzoic Acid
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Spectral Data Values and Conditions

¹H NMR

Spectrum available; recorded on a BRUKER

AC-300 in Polysol with TMS as reference at

297K.[16]

¹³C NMR

Spectrum available; recorded in Chloroform-d

with TMS as reference on a Varian CFT-20.[17]

[18]

IR Spectra
IR: 1129 (Coblentz Society Spectral Collection);

FTIR technique: KBr pellet.[3]

Mass Spectrometry GC-MS data available.[3]

UV Spectra
Maximum Absorption (in Alcohol with 0.01 N

HCl): 237.5 nm (log ε = 4.21).[3][5]

Experimental Protocols: Synthesis
Synthesis of 4-tert-Butylbenzoic Acid by Oxidation of p-
tert-Butyltoluene
A common industrial method for synthesizing 4-tert-butylbenzoic acid is through the liquid-

phase air oxidation of p-tert-butyltoluene.[1]

Materials: p-tert-butyltoluene, Cobalt Acetate (catalyst), oxygen-containing gas (e.g., air).[19]

Procedure:

Charge a suitable reactor with p-tert-butyltoluene and cobalt acetate. The amount of cobalt

acetate is typically 0.1-1.0% of the weight of p-tert-butyltoluene.[19]

Introduce an oxygen-containing gas into the reactor.[19]

Initiate the reaction by heating to a temperature between 150 and 155 °C for

approximately 0.5 to 1 hour.[19]
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Continue the oxidation reaction at a temperature between 135 and 145 °C for over 5 hours

to yield the crude product.[19]

Cool the crude product to induce crystallization.[19]

The crystallized product is then subjected to centrifugation and washing with p-tert-

butyltoluene.[19]

For further purification, the crude product is dissolved in hot toluene, filtered to remove

impurities, washed with water, and then recrystallized by cooling.[19]

The final product is obtained after centrifugation, washing with toluene, and drying.[19]

Synthesis of 4-tert-Butoxybenzoic Acid
A described laboratory synthesis of 4-tert-butoxybenzoic acid involves the selective

hydrolysis of di-tert-butyl terephthalate.[13]

Materials: Di-tert-butyl terephthalate, tert-butanol, 1N Potassium Hydroxide (KOH) solution,

ethyl acetate, dilute hydrochloric acid, anhydrous magnesium sulfate.[13]

Procedure:

Suspend di-tert-butyl terephthalate (0.022 mol) in 30 mL of tert-butanol.[13]

Slowly add 22 mL of 1N KOH solution (0.022 mol).[13]

Heat the reaction mixture to 60°C and maintain this temperature for 7-8 hours.[13]

After the reaction is complete, cool the mixture and dilute it with water.[13]

Extract the aqueous phase three times with ethyl acetate to remove unreacted starting

material.[13]

Acidify the remaining aqueous phase with dilute hydrochloric acid.[13]

Extract the product from the acidified aqueous phase with ethyl acetate.[13]
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Combine all ethyl acetate extracts, wash with a saturated aqueous sodium chloride

solution, and dry over anhydrous magnesium sulfate.[13]

Filter to remove the desiccant and concentrate the filtrate under reduced pressure to yield

4-(tert-butoxycarbonyl)benzoic acid as a white solid.[13]
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Caption: Synthesis workflow for 4-tert-Butylbenzoic Acid.
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Caption: Synthesis workflow for 4-tert-Butoxybenzoic Acid.

Reactivity and Applications
The chemical behavior of these molecules is primarily dictated by the carboxylic acid group and

the tert-butyl or tert-butoxy substituent.

Carboxylic Acid Group: This functional group is acidic and readily undergoes reactions such

as esterification and salt formation.[20] The formation of metal salts is particularly relevant for

its use as a PVC heat stabilizer.[20][21]

tert-Butyl Group: In 4-tert-butylbenzoic acid, the bulky, electron-donating tert-butyl group

influences the molecule's solubility in organic solvents and its steric properties.[20] This

characteristic is leveraged when it is used as a modifier in alkyd resins to improve gloss and

weather resistance.[20]
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Applications of 4-tert-Butylbenzoic Acid:

Alkyd Resins: Acts as a stabilizer and modifier.[5][20][21]

Cosmetics: A derivative is used to manufacture Avobenzone, a common UV A blocker

found in sunscreens.[5][21]

PVC Stabilizers: Metal salts of the acid are used as heat stabilizers for PVC.[5][21]

Other Uses: It also finds application in lubricants, paints, coatings, and as a corrosion

inhibitor in cooling fluids.[1][5][21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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